Cas no 2138151-66-1 (2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl-)

2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl-, is a sulfur-containing naphthalene derivative with a partially hydrogenated ring structure. This compound features a thioamide functional group, which enhances its reactivity in organic synthesis, particularly in the formation of heterocyclic compounds. The tetrahydro moiety improves solubility in organic solvents, while the methyl substitution at the 8-position influences steric and electronic properties. Its structural features make it a valuable intermediate in pharmaceutical and agrochemical research, where it may serve as a precursor for bioactive molecules. The thioamide group also offers potential for metal coordination, broadening its utility in catalytic and materials science applications.
2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl- structure
2138151-66-1 structure
Product Name:2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl-
CAS No:2138151-66-1
MF:C12H15NS
MW:205.31920170784
CID:5260522
Update Time:2025-06-25

2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl-
    • Inchi: 1S/C12H15NS/c1-8-3-2-4-9-5-6-10(12(13)14)7-11(8)9/h2-4,10H,5-7H2,1H3,(H2,13,14)
    • InChI Key: NQXGTSLDTGGFLR-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC=C2C)CCC1C(N)=S

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Additional information on 2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl-

Introduction to 2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl- (CAS No. 2138151-66-1)

2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl- (CAS No. 2138151-66-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl- consists of a naphthalene ring fused with a tetrahydroquinoline moiety and a thioamide functional group. The presence of the thioamide group imparts specific chemical reactivity and biological properties to the molecule. The methyl substitution at the 8-position further modulates its physicochemical properties and biological activity.

Recent studies have highlighted the potential of 2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl- in various therapeutic areas. One notable application is its use as a lead compound in the development of novel anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been shown to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, 2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl- has also shown promise in the treatment of neurodegenerative diseases. A study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by scavenging reactive oxygen species (ROS) and modulating mitochondrial function. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl- has been extensively studied to understand its behavior in biological systems. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl- in human subjects. Preliminary results from Phase I trials have shown promising outcomes with no significant adverse effects observed at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential as a novel therapeutic agent.

In conclusion, 2-Naphthalenecarbothioamide, 1,2,3,4-tetrahydro-8-methyl- (CAS No. 2138151-66-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an important molecule for ongoing research in medicinal chemistry and pharmaceutical sciences. As further studies continue to elucidate its mechanisms of action and clinical applications, it is likely to play a significant role in the development of new treatments for various diseases.

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